![molecular formula C14H27N3O2 B6224342 tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate CAS No. 2763776-16-3](/img/no-structure.png)
tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate (TB-NCE) is an organic compound that has been used in a variety of scientific research applications. TB-NCE is a member of the carbamate family, which is a class of compounds that contain a carbamate group. This group is composed of a carbon atom bound to two oxygen atoms and an amine group. TB-NCE has a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
Tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate has been used in a variety of scientific research applications. It has been used as a tool for studying the biochemical and physiological effects of compounds on various biological systems. tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate has also been used as a tool for studying the effects of drugs and other compounds on the human body. Additionally, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate has been used in studies of the effects of environmental pollutants on the human body.
Mechanism of Action
Tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate works by binding to a specific target molecule in the body and inhibiting its activity. This inhibition can lead to a variety of effects, depending on the target molecule. For example, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate can inhibit the activity of enzymes, leading to a decrease in the production of certain proteins or hormones. tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate can also inhibit the activity of receptors, leading to a decrease in the ability of the body to respond to certain signals.
Biochemical and Physiological Effects
tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, leading to a decrease in the production of certain proteins or hormones. tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate can also inhibit the activity of receptors, leading to a decrease in the ability of the body to respond to certain signals. Additionally, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate has been shown to have an effect on the immune system, leading to an increase in the production of certain cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate is relatively non-toxic and has a low potential for causing side effects. However, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate is not as potent as some other compounds, and may not be suitable for some experiments. Additionally, tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate is not water soluble, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for research involving tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate. One possibility is to further investigate its effects on the immune system. Additionally, further research could be done to determine the effects of tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate on other biological systems, such as the nervous system or the cardiovascular system. Additionally, research could be done to investigate the potential of tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate as a therapeutic agent. Furthermore, research could be done to investigate the potential of tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate as a tool for drug delivery. Finally, research could be done to investigate the potential of tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate as a tool for diagnosing and monitoring diseases.
Synthesis Methods
Tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate can be synthesized using a number of different methods. The most common method involves the reaction of tert-butyl alcohol and 2-cyclopropylpiperazine-1-yl ethylcarbamate. This reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and is usually conducted at a temperature of around 150°C. The reaction is typically complete within a few hours and yields a product with a purity of around 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate involves the reaction of tert-butyl chloroformate with 2-(2-cyclopropylpiperazin-1-yl)ethan-1-amine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl chloroformate", "2-(2-cyclopropylpiperazin-1-yl)ethan-1-amine", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Add 2-(2-cyclopropylpiperazin-1-yl)ethan-1-amine to a solution of base in anhydrous dichloromethane.", "Step 2: Slowly add tert-butyl chloroformate to the reaction mixture while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for several hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
2763776-16-3 |
Product Name |
tert-butyl N-[2-(2-cyclopropylpiperazin-1-yl)ethyl]carbamate |
Molecular Formula |
C14H27N3O2 |
Molecular Weight |
269.4 |
Purity |
95 |
Origin of Product |
United States |
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